Cas no 85094-87-7 (2-ethynyl-1-methyl-1H-indole)

• Product Name: 2-ethynyl-1-methyl-1H-indole
• CAS No: 85094-87-7
• MF: C₁₁H₉N
• MW: 155.195862531662
• CID: 1017374
• PubChem ID: 12839097
• Update Time: 2025-04-20

2-ethynyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2-ethynyl-1-methyl-
• 1-methyl-2-ethynylindole
• 2-ethyny-1-methylindole
• 2-ethynyl-1-methylindole
• 2-ethynyl-N-methylindole
• 2-ethynyl-1-methyl-1H-indole
• EN300-1849718
• AKOS006240233
• SCHEMBL14394764
• 85094-87-7
• DB-164392

• Inchi： 1S/C11H9N/c1-3-10-8-9-6-4-5-7-11(9)12(10)2/h1,4-8H,2H3
• InChI Key： KKFMTTIGOXDYOP-UHFFFAOYSA-N
• SMILES： N1(C)C(C#C)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 155.07300
• Monoisotopic Mass: 155.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 2.15960